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Compound of Interest

Compound Name: 4-Bromo-2-nitrophenol

Cat. No.: B183274

This technical guide provides a comprehensive overview of 4-Bromo-2-nitrophenol, a key
intermediate in the synthesis of pharmaceuticals, dyes, and agrochemicals. It is intended for
researchers, scientists, and professionals in the field of drug development and fine chemical
engineering.

Nomenclature

» IUPAC Name: 4-bromo-2-nitrophenol[1]

e Synonyms: 2-Nitro-4-bromophenol, 4-Bromo-1-hydroxy-2-nitrobenzene, NSC 402972,
Phenol, 4-bromo-2-nitro-[1][2][3][4]

Chemical and Physical Properties

4-Bromo-2-nitrophenol is an organic compound with the molecular formula CeHaBrNOs.[2] It
typically appears as a light yellow to orange crystalline powder.[5] The compound is
characterized by a bromine atom at the para position and a nitro group at the ortho position
relative to the hydroxyl group on the benzene ring.[2] This substitution pattern influences its
chemical reactivity and physical properties.
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Property Value Source
Molecular Formula CeHaBrNO3 [1112]
Molecular Weight 218.01 g/mol [2][4]
Melting Point 90-94 °C [61[7]
Boiling Point 259.4 £ 20.0 °C (Predicted) [7]
pKa 6.28 + 0.14 (Predicted) [6]
Slightly soluble in water;
N Soluble in organic solvents like
Solubility [61[7]
benzene, chloroform, ether,
and alcohol.
Light yellow to yellow to
Appearance [2][5]

orange powder or crystals.

Experimental Protocols

A common method for the synthesis of 4-bromo-2-nitrophenol involves the nitration of p-

bromophenol.[6]

Materials:

p-bromophenol

Dichloroethane

Nitric acid (7-8 M)

Continuous flow reactor

Pumps

Procedure:

» Prepare a solution of p-bromophenol in dichloroethane with a concentration of 1.8-2.2 M.
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e Prepare a nitric acid solution with a concentration of 7-8 M.

« Inject the p-bromophenol solution and the nitric acid into a continuous flow reactor using two
separate pumps.

e Maintain the reaction temperature between 55-75°C.

o Control the reaction pressure within the range of 0.35-0.45 MPa.

» Allow the reaction to proceed for 20-30 minutes.

e The product, 4-bromo-2-nitrophenol, is obtained after the reaction is complete.
Spectroscopic techniques are commonly used to characterize 4-Bromo-2-nitrophenol.

« Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra can be used to identify the functional
groups present in the molecule.[1]

e Raman Spectroscopy: FT-Raman spectroscopy provides complementary information about
the molecular structure.[1]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR spectroscopy is used to
determine the carbon skeleton of the molecule.

Applications in Research and Development

4-Bromo-2-nitrophenol serves as a versatile intermediate in organic synthesis.[2] Its
applications include:

e Pharmaceuticals: It is used in the synthesis of biologically active derivatives, such as
heterocyclic compounds that act as peptidase inhibitors for treating diabetes and aminic
compounds that function as Btk inhibitors for treating immune diseases.[6]

o Agrochemicals: It is a precursor for introducing fluorine-containing groups to create new
pesticides.[6]

e Dyes: It is utilized as an intermediate in the production of various dyes.[2]
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Visualized Workflow

The following diagram illustrates the synthesis process of 4-Bromo-2-nitrophenol.

Synthesis Workflow of 4-Bromo-2-nitrophenol
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Caption: Synthesis Workflow of 4-Bromo-2-nitrophenol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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